Cas no 1006433-28-8 (1-Methyl-4-nitro-1H-pyrazole-3-carbonyl chloride)

• Product Name: 1-Methyl-4-nitro-1H-pyrazole-3-carbonyl chloride
• CAS No: 1006433-28-8
• MF: C₅H₄ClN₃O₃
• MW: 189.556559562683
• MDL: MFCD03421426
• CID: 1078985
• PubChem ID: 19619555
• Update Time: 2025-06-09

1-Methyl-4-nitro-1H-pyrazole-3-carbonyl chloride Chemical and Physical Properties

Names and Identifiers

• 1-Methyl-4-nitro-1H-pyrazole-3-carbonyl chloride
• 1-methyl-4-nitropyrazole-3-carbonyl chloride
• AKOS015922191
• ALBB-011371
• AKOS000308519
• 1-methyl-4-nitro-pyrazole-3-carbonyl chloride
• STK349092
• 1-methyl-4-nitro-1H-pyrazole-3-carbonylchloride
• EN300-228550
• 1006433-28-8
• 1H-pyrazole-3-carbonyl chloride, 1-methyl-4-nitro-
• SCHEMBL17363317

• MDL： MFCD03421426
• Inchi： 1S/C5H4ClN3O3/c1-8-2-3(9(11)12)4(7-8)5(6)10/h2H,1H3
• InChI Key： SXMNSQYPAHXNPE-UHFFFAOYSA-N
• SMILES： ClC(C1C(=CN(C)N=1)[N+](=O)[O-])=O

Computed Properties

• Exact Mass: 188.9941187g/mol
• Monoisotopic Mass: 188.9941187g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 217
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.9
• Topological Polar Surface Area: 80.7Ų

1-Methyl-4-nitro-1H-pyrazole-3-carbonyl chloride Security Information

• Storage Condition：(BD176509)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic 1,3-dipolar compounds Allyl-type 1,3-dipolar organic compounds C-nitro compounds
• Solvents and Organic Chemicals Organic Compounds Organic 1,3-dipolar compounds Allyl-type 1,3-dipolar organic compounds Organic nitro compounds C-nitro compounds

Additional information on 1-Methyl-4-nitro-1H-pyrazole-3-carbonyl chloride

Introduction to 1-Methyl-4-nitro-1H-pyrazole-3-carbonyl chloride (CAS No. 1006433-28-8)

1-Methyl-4-nitro-1H-pyrazole-3-carbonyl chloride (CAS No. 1006433-28-8) is a versatile compound with significant applications in the fields of chemical synthesis, pharmaceutical research, and materials science. This compound, characterized by its unique structural features, has garnered attention for its potential in developing novel drugs and advanced materials. In this comprehensive introduction, we will delve into the chemical properties, synthesis methods, and recent research advancements associated with 1-Methyl-4-nitro-1H-pyrazole-3-carbonyl chloride.

Chemical Structure and Properties

1-Methyl-4-nitro-1H-pyrazole-3-carbonyl chloride is a derivative of pyrazole, a five-membered heterocyclic compound with two nitrogen atoms. The presence of the nitro group at the 4-position and the carbonyl chloride moiety at the 3-position imparts unique reactivity and stability to the molecule. The nitro group is a strong electron-withdrawing group, which enhances the electrophilicity of the carbonyl chloride, making it an excellent reagent for nucleophilic substitution reactions.

The molecular formula of 1-Methyl-4-nitro-1H-pyrazole-3-carbonyl chloride is C₆H₅ClN₃O₂, and its molecular weight is approximately 190.57 g/mol. The compound is typically a white to off-white solid at room temperature and is soluble in common organic solvents such as dichloromethane, chloroform, and acetonitrile. Its high reactivity makes it a valuable intermediate in organic synthesis.

Synthesis Methods

The synthesis of 1-Methyl-4-nitro-1H-pyrazole-3-carbonyl chloride can be achieved through several routes, each with its own advantages and limitations. One common method involves the reaction of 1-methyl-4-nitro-pyrazole with phosgene or a phosgene equivalent such as triphosgene. This reaction proceeds via a nucleophilic addition followed by elimination to form the desired product.

A typical synthetic procedure involves dissolving 1-methyl-4-nitro-pyrazole in an appropriate solvent, such as dichloromethane, under an inert atmosphere. Triphosgene is then added dropwise to the reaction mixture at low temperature (e.g., 0°C). The reaction mixture is stirred for several hours to ensure complete conversion, after which it is quenched with water and extracted with an organic solvent. The organic layer is dried over anhydrous magnesium sulfate and concentrated under reduced pressure to obtain the crude product, which can be purified by recrystallization or column chromatography.

Applications in Pharmaceutical Research

1-Methyl-4-nitro-1H-pyrazole-3-carbonyl chloride has found extensive applications in pharmaceutical research due to its ability to form various bioactive molecules through derivatization. One notable application is in the synthesis of pyrazolone derivatives, which have shown promising anti-inflammatory and analgesic properties. These derivatives are often used as lead compounds in drug discovery programs aimed at developing new treatments for inflammatory diseases and pain management.

Recent studies have also explored the use of 1-Methyl-4-nitro-1H-pyrazole-3-carbonyl chloride in the development of antiviral agents. For example, researchers have synthesized novel pyrazolone derivatives that exhibit potent activity against various viral strains, including influenza and herpes simplex viruses. These compounds are believed to interfere with viral replication by targeting specific viral enzymes or host cell factors.

Mechanistic Studies and Biological Activity

To understand the biological activity of compounds derived from 1-Methyl-4-nitro-1H-pyrazole-3-carbonyl chloride, several mechanistic studies have been conducted. These studies have revealed that the nitro group plays a crucial role in modulating the biological activity of these compounds. For instance, the reduction of the nitro group to an amino group can significantly enhance the potency of anti-inflammatory agents by increasing their lipophilicity and cellular uptake.

In addition to anti-inflammatory and antiviral activities, some derivatives of 1-Methyl-4-nitro-1H-pyrazole-3-carbonyl chloride have shown potential as anticancer agents. These compounds are believed to induce apoptosis in cancer cells by disrupting key signaling pathways involved in cell survival and proliferation. Ongoing research aims to identify more potent and selective derivatives that can be developed into effective anticancer drugs.

Safety Considerations and Handling Guidelines

1-Methyl-4-nitro-1H-pyrazole-3-carbonyl chloride, like many reactive intermediates, requires careful handling due to its potential hazards. It is important to follow standard safety protocols when working with this compound to minimize risks associated with exposure or accidental release. Some key safety considerations include:

• Ventilation: Work in a well-ventilated area or under a fume hood to prevent inhalation of vapors.
• PPE: Wear appropriate personal protective equipment (PPE), including gloves, goggles, and a lab coat.
• Skin Contact: Avoid skin contact as the compound can cause irritation or burns.
• Eyes: In case of eye contact, rinse immediately with plenty of water for at least 15 minutes and seek medical attention.
• Ingestion: If ingested, do not induce vomiting; seek medical attention immediately.
• : Store in a cool, dry place away from incompatible materials such as strong bases or reducing agents.

In conclusion, 1-Methyl-4-nitro-1H-pyrazole-3-carbonyl chloride (CAS No. 1006433-28-8) is a valuable compound with diverse applications in chemical synthesis and pharmaceutical research. Its unique chemical properties make it an excellent reagent for developing novel bioactive molecules with potential therapeutic benefits. Ongoing research continues to uncover new applications and mechanisms of action for this versatile compound, highlighting its importance in advancing scientific knowledge and innovation.